Cas no 2138247-97-7 (5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid
• CAS No: 2138247-97-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6239999
• PubChem ID: 165832854
• Update Time: 2025-05-23

5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736933
• 5-(5-methylfuran-2-yl)pyrimidine-2-carboxylic acid
• 2138247-97-7
• 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C10H8N2O3/c1-6-2-3-8(15-6)7-4-11-9(10(13)14)12-5-7/h2-5H,1H3,(H,13,14)
• InChI Key： NNCCPODFXAGAID-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid

Exploring the Potential of 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid (CAS No. 2138247-97-7) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid (CAS No. 2138247-97-7) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrimidine core linked to a methylfuran moiety, exhibits unique structural properties that make it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting enzymes and receptors involved in inflammatory pathways, metabolic disorders, and even certain types of cancers.

The growing demand for novel small-molecule therapeutics has put compounds like 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid in the spotlight. With increasing searches for "pyrimidine derivatives in drug design" and "furan-containing bioactive compounds," this molecule aligns perfectly with current trends in medicinal chemistry. Its dual functionality—combining the hydrogen-bonding capacity of the carboxylic acid group with the aromatic characteristics of the furan and pyrimidine rings—makes it a versatile building block for structure-activity relationship (SAR) studies.

One of the most compelling aspects of CAS No. 2138247-97-7 is its potential role in addressing antibiotic resistance, a global health concern that dominates scientific discussions. The methylfuran-pyrimidine scaffold shows structural similarities to known antimicrobial agents, prompting investigations into its efficacy against resistant bacterial strains. Recent publications have highlighted the importance of such hybrid structures in overcoming microbial defense mechanisms, making this compound particularly relevant in today's research landscape.

From a synthetic chemistry perspective, 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid offers interesting challenges and opportunities. The presence of both electron-rich (furan) and electron-deficient (pyrimidine) systems within the same molecule creates unique electronic properties that can be exploited in various chemical transformations. This characteristic has led to increased interest in "furan-pyrimidine conjugation chemistry" among synthetic organic chemists, as evidenced by rising publication trends and patent applications.

The compound's potential in neurodegenerative disease research represents another exciting avenue. With growing public awareness about conditions like Alzheimer's and Parkinson's disease, there's heightened interest in small molecules that can modulate neurological pathways. The 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid structure shows promise in this area due to its ability to potentially cross the blood-brain barrier and interact with key neurological targets, making it a subject of intense study in neuropharmacology circles.

In the realm of material science, CAS No. 2138247-97-7 has attracted attention for its possible applications in organic electronics. The conjugated system formed by the furan and pyrimidine rings suggests interesting photophysical properties that could be valuable in developing new organic semiconductors or light-emitting materials. This interdisciplinary potential makes the compound a bridge between pharmaceutical chemistry and advanced materials research.

Quality control and analytical method development for 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid have become important topics in analytical chemistry forums. Researchers are developing sophisticated HPLC and LC-MS methods to characterize this compound, addressing common search queries like "analytical methods for furan-pyrimidine hybrids." The compound's stability under various conditions and its spectroscopic fingerprints are subjects of ongoing investigation, crucial for ensuring reproducibility in biological studies.

As the scientific community continues to explore 5-(5-Methylfuran-2-yl)pyrimidine-2-carboxylic acid, its role in green chemistry initiatives is worth noting. The push for sustainable synthetic methods has led to investigations into eco-friendly routes for preparing this and related compounds. This aligns with the broader pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency—a balance that this particular molecule seems well-suited to address given its structural features.

The future research directions for CAS No. 2138247-97-7 appear exceptionally promising. With computational chemistry playing an increasingly important role in drug discovery, molecular docking studies and quantum mechanical calculations are being employed to predict and optimize the biological activity of this scaffold. These in silico approaches, combined with experimental validation, may unlock new therapeutic applications for this fascinating compound in the coming years.